Cas no 6636-18-6 (Benzenemethanol,2-(ethoxymethyl)-a-(2-methoxyphenyl)-a-(4-methoxyphenyl)-)

• Product Name: Benzenemethanol,2-(ethoxymethyl)-a-(2-methoxyphenyl)-a-(4-methoxyphenyl)-
• CAS No: 6636-18-6
• MF: C₂₄H₂₆O₄
• MW: 378.460847377777
• CID: 526425
• PubChem ID: 226248
• Update Time: 2025-04-19

Benzenemethanol,2-(ethoxymethyl)-a-(2-methoxyphenyl)-a-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-(ethoxymethyl)-a-(2-methoxyphenyl)-a-(4-methoxyphenyl)-
• [2-(ethoxymethyl)phenyl]-(2-methoxyphenyl)-(4-methoxyphenyl)methanol
• (+-)-Hydroxy-(2.5-dimethyl-phenyl)-essigsaeure
• (+-)-Hydroxy-(2-methoxy-phenyl)-(4-methoxy-phenyl)-(2-aethoxymethyl-phenyl)-methan
• (2,5-dimethylphenyl)(hydroxy)acetic acid
• (2-ethoxymethyl-phenyl)-(2-methoxy-phenyl)-(4-methoxy-phenyl)-methanol
• 2,5-dimethyl-mandelic acid
• 2,5-Dimethyl-mandelsaeure
• 2.5-dimethylmandelic acid
• AC1L5MFC
• AC1Q5SRS
• Maybridge1_001268
• NSC126595
• Oprea1_523734
• SBB068850
• SureCN7395691

• Inchi： 1S/C24H26O4/c1-4-28-17-18-9-5-6-10-21(18)24(25,19-13-15-20(26-2)16-14-19)22-11-7-8-12-23(22)27-3/h5-16,25H,4,17H2,1-3H3
• InChI Key： HDOHJPQPDPDOKI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)(C1C=CC=CC=1OC)C1C=CC=CC=1COCC

Computed Properties

• Exact Mass: 378.18318
• Monoisotopic Mass: 378.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds